Alkyl/ether Linkers
  • Fmoc-N-methyl-PEG3-CH2CH2COOH
    Fmoc-N-methyl-PEG3-CH2CH2COOH
    • Cat. No.:
    • B607506
    • CAS No.:
    • 1807518-77-9
    • Molecular Formula:
    • C25H31NO7
    • Molecular Weight:
    • 457.5 g/mol
    Description
    Fmoc-NMe-PEG2-acid is a PEG derivative containing an Fmoc-protected amine and a terminal carboxylic acid. The hydrophilic PEG spacer increases solubility in aqueous media. The Fmoc group can be deprotected under...
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  • Fmoc-NMe-PEG4-acid
    Fmoc-NMe-PEG4-acid
    • Cat. No.:
    • B607507
    • CAS No.:
    • Molecular Formula:
    • C27H35NO8
    • Molecular Weight:
    • 501.6 g/mol
    Description
    Fmoc-NMe-PEG4-acid is a PEG derivative.
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  • Boc-Aminooxy-PEG4-CH2CO2H
    Boc-Aminooxy-PEG4-CH2CO2H
    • Cat. No.:
    • B611198
    • CAS No.:
    • Molecular Formula:
    • C15H29NO9
    • Molecular Weight:
    • 367.39 g/mol
    Description
    t-Boc-Aminooxy-PEG4-CH2CO2H is a PEG derivative containing a Boc-protected aminooxy group and a terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of ...
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  • t-Boc-aminooxy-PEG6-propargyl
    t-Boc-aminooxy-PEG6-propargyl
    • Cat. No.:
    • B611202
    • CAS No.:
    • 2093152-83-9
    • Molecular Formula:
    • C20H37NO9
    • Molecular Weight:
    • 435.5 g/mol
    Description
    t-Boc-aminooxy-PEG6-propargyl is a PEG derivative containing a propargyl group and t-Boc-aminooxy group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide...
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  • t-Boc-Aminooxy-PEG7-methane
    t-Boc-Aminooxy-PEG7-methane
    • Cat. No.:
    • B611203
    • CAS No.:
    • 2055041-27-3
    • Molecular Formula:
    • C20H41NO10
    • Molecular Weight:
    • 455.5 g/mol
    Description
    t-Boc-Aminooxy-PEG7-methane is a crosslinker containing a t-Boc-aminooxy group and a methane group. The protected amine can be deprotected under mild acidic conditions. Aminooxy PEG Linkers may be useful in bioc...
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  • Boc-N-PEG1-C2-NHS ester
    Boc-N-PEG1-C2-NHS ester
    • Cat. No.:
    • B611204
    • CAS No.:
    • 1260092-55-4
    • Molecular Formula:
    • C14H22N2O7
    • Molecular Weight:
    • 330.34
    Description
    t-Boc-N-amido-PEG1-NHS ester is a Boc-protected PEG linker. The Boc group can be deprotected under acidic conditions to generate a free amine group. PEG Linkers may be useful in the development of antibody drug ...
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  • Propargyl-PEG2-NHBoc
    Propargyl-PEG2-NHBoc
    • Cat. No.:
    • B611206
    • CAS No.:
    • 869310-84-9
    • Molecular Formula:
    • C12H21NO4
    • Molecular Weight:
    • 243.30 g/mol
    Description
    t-Boc-N-Amido-PEG2-propargyl is a PEG derivative containing a propargyl group and Boc-protected amino group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed a...
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  • Boc-N-amido-PEG3-acid
    Boc-N-amido-PEG3-acid
    • Cat. No.:
    • B611207
    • CAS No.:
    • 1347750-75-7
    • Molecular Formula:
    • C14H27NO7
    • Molecular Weight:
    • 321.37 g/mol
    Description
    t-Boc-N-amido-PEG3-acid
    t-Boc-N-amido-PEG3-acid is a PEG derivative containing a terminal carboxylic acid and Boc-protected amino group. The terminal carboxylic acid can be reacted with primary amine groups i...
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  • Thiol-PEG4-Boc
    Thiol-PEG4-Boc
    • Cat. No.:
    • B1682314
    • CAS No.:
    • 564476-33-1
    • Molecular Formula:
    • C15H30O6S
    • Molecular Weight:
    • 338.5 g/mol
    Description
    Thiol-PEG4-t-butyl ester is a PEG derivative containing a thiol group and a t-butyl ester. The hydrophilic PEG spacer increases solubility in aqueous media. The thiol group reacts with maleimide, OPSS, vinylsulf...
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  • Fmoc-NH-PEG12-CH2COOH
    Fmoc-NH-PEG12-CH2COOH
    • Cat. No.:
    • B3117949
    • CAS No.:
    • 2291257-76-4
    • Molecular Formula:
    • C41H63NO16
    • Molecular Weight:
    • 825.9
    Description
    Fmoc-NH-PEG12-CH2COOH is a useful research compound. Its molecular formula is C41H63NO16 and its molecular weight is 825.9. The purity is usually 95%.
    BenchChem offers high-quality Fmoc-NH-PEG12-CH2COOH sui...
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